1-Octacosanol
1-Octacosanol
1-octacosanol is a white crystalline powder. (NTP, 1992)
Montanyl alcohol, also known as octacosanol or polycosanol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, montanyl alcohol is considered to be a fatty alcohol lipid molecule. Montanyl alcohol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Montanyl alcohol has been primarily detected in urine. Within the cell, montanyl alcohol is primarily located in the membrane (predicted from logP) and cytoplasm. Montanyl alcohol participates in a number of enzymatic reactions. In particular, montanyl alcohol can be biosynthesized from octacosane. Montanyl alcohol can also be converted into 26-methyloctacosan-1-ol. Outside of the human body, montanyl alcohol can be found in a number of food items such as apple, chives, opium poppy, and ginkgo nuts. This makes montanyl alcohol a potential biomarker for the consumption of these food products.
1-octacosanol is a straight-chain aliphatic 28-carbon primary fatty alcohol that is used as a nutritional supplement. This high–molecular-weight organic compound is the main component of a natural product wax extracted from plants. 1-octacosanol is reported to possess cholesterol-lowering effects, antiaggregatory properties, cytoprotective use, and ergogenic properties. It has been studied as a potential therapeutic agent for the treatment of Parkinson's disease.
Montanyl alcohol, also known as octacosanol or polycosanol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, montanyl alcohol is considered to be a fatty alcohol lipid molecule. Montanyl alcohol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Montanyl alcohol has been primarily detected in urine. Within the cell, montanyl alcohol is primarily located in the membrane (predicted from logP) and cytoplasm. Montanyl alcohol participates in a number of enzymatic reactions. In particular, montanyl alcohol can be biosynthesized from octacosane. Montanyl alcohol can also be converted into 26-methyloctacosan-1-ol. Outside of the human body, montanyl alcohol can be found in a number of food items such as apple, chives, opium poppy, and ginkgo nuts. This makes montanyl alcohol a potential biomarker for the consumption of these food products.
1-octacosanol is a straight-chain aliphatic 28-carbon primary fatty alcohol that is used as a nutritional supplement. This high–molecular-weight organic compound is the main component of a natural product wax extracted from plants. 1-octacosanol is reported to possess cholesterol-lowering effects, antiaggregatory properties, cytoprotective use, and ergogenic properties. It has been studied as a potential therapeutic agent for the treatment of Parkinson's disease.
Brand Name:
Vulcanchem
CAS No.:
557-61-9
VCID:
VC0124162
InChI:
InChI=1S/C28H58O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h29H,2-28H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCCCCO
Molecular Formula:
C28H58O
Molecular Weight:
410.8 g/mol
1-Octacosanol
CAS No.: 557-61-9
Reference Standards
VCID: VC0124162
Molecular Formula: C28H58O
Molecular Weight: 410.8 g/mol
| CAS No. | 557-61-9 |
|---|---|
| Product Name | 1-Octacosanol |
| Molecular Formula | C28H58O |
| Molecular Weight | 410.8 g/mol |
| IUPAC Name | octacosan-1-ol |
| Standard InChI | InChI=1S/C28H58O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h29H,2-28H2,1H3 |
| Standard InChIKey | CNNRPFQICPFDPO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCO |
| Boiling Point | 392 to 482 °F at 1 mm Hg (sublimes) (NTP, 1992) |
| Melting Point | 181.9 °F (NTP, 1992) 83.3 °C 83.2-83.4°C |
| Physical Description | 1-octacosanol is a white crystalline powder. (NTP, 1992) Solid |
| Description | 1-octacosanol is a white crystalline powder. (NTP, 1992) Montanyl alcohol, also known as octacosanol or polycosanol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, montanyl alcohol is considered to be a fatty alcohol lipid molecule. Montanyl alcohol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Montanyl alcohol has been primarily detected in urine. Within the cell, montanyl alcohol is primarily located in the membrane (predicted from logP) and cytoplasm. Montanyl alcohol participates in a number of enzymatic reactions. In particular, montanyl alcohol can be biosynthesized from octacosane. Montanyl alcohol can also be converted into 26-methyloctacosan-1-ol. Outside of the human body, montanyl alcohol can be found in a number of food items such as apple, chives, opium poppy, and ginkgo nuts. This makes montanyl alcohol a potential biomarker for the consumption of these food products. 1-octacosanol is a straight-chain aliphatic 28-carbon primary fatty alcohol that is used as a nutritional supplement. This high–molecular-weight organic compound is the main component of a natural product wax extracted from plants. 1-octacosanol is reported to possess cholesterol-lowering effects, antiaggregatory properties, cytoprotective use, and ergogenic properties. It has been studied as a potential therapeutic agent for the treatment of Parkinson's disease. |
| Related CAS | 67905-27-5 (aluminum[1:3]salt) |
| Solubility | less than 1 mg/mL at 70.7° F (NTP, 1992) |
| Synonyms | Cluytyl Alcohol; Montanyl Alcohol; NSC 10770; NSC 57768; Octacosanol; Octacosyl Alcohol; n-Octacosanol; |
| Reference | 1. Taylor JC, Rapport L, Lockwood GB. Octacosanol in human health. Nutrition. 2003 Feb;19(2):192-5. doi: 10.1016/s0899-9007(02)00869-9. PMID: 12591561. 2. Wang T, Liu YY, Wang X, Yang N, Zhu HB, Zuo PP. Protective effects of octacosanol on 6-hydroxydopamine-induced Parkinsonism in rats via regulation of ProNGF and NGF signaling. Acta Pharmacol Sin. 2010 Jul;31(7):765-74. doi: 10.1038/aps.2010.69. Epub 2010 Jun 28. PMID: 20581854; PMCID: PMC4007727. 3. Kaushik MK, Aritake K, Takeuchi A, Yanagisawa M, Urade Y. Octacosanol restores stress-affected sleep in mice by alleviating stress. Sci Rep. 2017 Aug 21;7(1):8892. doi: 10.1038/s41598-017-08874-2. PMID: 28827687; PMCID: PMC5566941. |
| PubChem Compound | 68406 |
| Last Modified | Nov 11 2021 |
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